Cas no 6308-46-9 (1H-Pyrrole-1-carboxylicacid, propyl ester)
6308-46-9 structure
Product Name:1H-Pyrrole-1-carboxylicacid, propyl ester
CAS No:6308-46-9
MF:C8H11NO2
MW:153.178442239761
CID:514096
PubChem ID:237947
Update Time:2025-04-19
1H-Pyrrole-1-carboxylicacid, propyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-1-carboxylicacid, propyl ester
- propyl pyrrole-1-carboxylate
- propyl 1h-pyrrole-1-carboxylate
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- Inchi: 1S/C8H11NO2/c1-2-7-11-8(10)9-5-3-4-6-9/h3-6H,2,7H2,1H3
- InChI Key: DBYQZCZXRUOXIK-UHFFFAOYSA-N
- SMILES: O(C(N1C=CC=C1)=O)CCC
Computed Properties
- Exact Mass: 153.07900
- Monoisotopic Mass: 153.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 31.2Ų
Experimental Properties
- Density: 1.04
- Boiling Point: 219.4°C at 760 mmHg
- Flash Point: 86.5°C
- Refractive Index: 1.497
- PSA: 31.23000
- LogP: 1.88280
1H-Pyrrole-1-carboxylicacid, propyl ester Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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